Cas no 58593-78-5 (1,3-Benzenedithiol,4-chloro-)

• Product Name: 1,3-Benzenedithiol,4-chloro-
• CAS No: 58593-78-5
• MF: C₆H₅ClS₂
• MW: 176.686897993088
• CID: 369881
• PubChem ID: 94119
• Update Time: 2025-04-19

1,3-Benzenedithiol,4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedithiol,4-chloro-
• 4-CHLORO-1,3-BENZENEDITHIOL
• 4-chlorobenzene-1,3-dithiol
• 4-Chloro-m-benzenedithiol
• 1,3-Benzenedithiol,4-chloro
• 1,3-dithio-4-chlorobenzene
• 4-Chlor-1,3-benzol-dithiol
• 4-Chlor-1.3-dimercapto-benzol
• 4-Chlor-benzen-1,3-dithiol
• 4-Chlor-dithioresorcin
• 4-chloro-benzene-1,3-dithiol
• 4-Chloro-meta-benzenedithiol
• EINECS 261-348-9
• 4-Chloro-1,3-benzenedithiol #
• NS00033971
• SCHEMBL2475596
• 1,3-Benzenedithiol, 4-chloro-
• AKOS006228696
• A831943
• DTXSID80207313
• NP9ZGR69NT
• FT-0640540
• 58593-78-5

• MDL： MFCD00004832
• Inchi： 1S/C6H5ClS2/c7-5-2-1-4(8)3-6(5)9/h1-3,8-9H
• InChI Key： HCDLDZCJYMCKQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S)S

Computed Properties

• Exact Mass: 175.95200
• Monoisotopic Mass: 175.952119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not available
• Density: 1.393 g/mL at 25 °C(lit.)
• Melting Point: 31°C
• Boiling Point: 145-146 °C/13 mmHg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.6704(lit.)
• PSA: 77.60000
• LogP: 2.91740
• Solubility: Not available

1,3-Benzenedithiol,4-chloro- Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3